![molecular formula C23H21ClN2O3S B2574021 4-(2-chlorobenzyl)-2-(4-isopropylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide CAS No. 933026-34-7](/img/structure/B2574021.png)
4-(2-chlorobenzyl)-2-(4-isopropylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide
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Description
4-(2-chlorobenzyl)-2-(4-isopropylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C23H21ClN2O3S and its molecular weight is 440.94. The purity is usually 95%.
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Scientific Research Applications
Novel Synthesis Approaches
Research has explored novel synthetic pathways and reactions involving similar benzothiadiazine derivatives. For instance, an anomalous acylation process involving aminobenzenesulfonamide led to unexpected products incorporating the acetoxyl carbonyl group of acid chloride, illustrating complex reaction pathways (R. Friary, 1978). Additionally, a study demonstrated a facile synthesis route for biologically active benzothiazine derivatives, highlighting the utility of ultrasonic-mediated reactions in producing compounds with potential antibacterial and antioxidant activities (M. Zia-ur-Rehman et al., 2009).
Environmental and Agricultural Applications
Investigations into the environmental behavior of benzothiadiazine derivatives like bentazon reveal insights into their mobility and adsorption in soils. One study found that bentazon exhibited strong movement in neutral solutions and was not adsorbed by selected Illinois soils, suggesting its potential environmental mobility (J. Abernathy & L. Wax, 1973). Another research effort focused on the photocatalytic degradation of bentazon, pointing to efficient mineralization processes under specific conditions, which could have implications for environmental remediation strategies (E. Pelizzetti et al., 1989).
Chemical Properties and Reactivity
Studies have also delved into the chemical reactivity and properties of benzothiadiazine derivatives. For example, research on N,2-Dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide showcased its efficacy as a catalyst in synthesizing various pyran, pyranopyrazole, and pyrazolo[1,2-b]phthalazine derivatives, highlighting the compound's versatility in facilitating diverse chemical reactions (A. Khazaei et al., 2015).
properties
IUPAC Name |
4-[(2-chlorophenyl)methyl]-1,1-dioxo-2-(4-propan-2-ylphenyl)-1λ6,2,4-benzothiadiazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21ClN2O3S/c1-16(2)17-11-13-19(14-12-17)26-23(27)25(15-18-7-3-4-8-20(18)24)21-9-5-6-10-22(21)30(26,28)29/h3-14,16H,15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCJCYNDREXAKGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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